Cas no 26049-87-6 ((S)-2-Amino-3-(2,4-dihydroxyphenyl)propanoic acid)

(S)-2-Amino-3-(2,4-dihydroxyphenyl)propanoic acid Properties

Names and Identifiers

• (S)-2-Amino-3-(2,4-dihydroxyphenyl)propanoic acid
• L-Tyrosine, 2-hydroxy-
• AKOS006271996
• 2,4-Dihydroxyphenylalanine
• BRD-K24304282-001-01-0
• 24146-06-3
• (S)-2-Amino-3-(2,4-dihydroxyphenyl)propanoicacid
• 2-hydroxytyrosine
• DTXSID50946969
• 2,4-Dopa
• DL-Tyrosine, 2-hydroxy-
• (2S)-2-amino-3-(2,4-dihydroxyphenyl)propanoic acid
• 3-(30,40-dihydroxyphenyl)-l-alanine
• 2,4-Dihydroxy-L-Phenylalanine
• (S)-3-(2,4-Dihydroxyphenyl)-2-aminopropanoic acid
• 26049-87-6
• 2-hydroxy-L-tyrosine
• SCHEMBL2679928
• Q27216133
• CHEBI:125512
• OTY
• +Expand

• InChIKey： UTIMIHJZXIJZKZ-ZETCQYMHSA-N
• Inchi： 1S/C9H11NO4/c10-7(9(13)14)3-5-1-2-6(11)4-8(5)12/h1-2,4,7,11-12H,3,10H2,(H,13,14)/t7-/m0/s1
• SMILES： OC1C=C(C=CC=1C[C@@H](C(=O)O)N)O

Computed Properties

• Exact Mass: 197.06883
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 197.069
• Heavy Atom Count: 14
• Complexity: 209
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.1
• Topological Polar Surface Area: 104Ų

Experimental Properties

• LogP: 0.75250
• PSA: 103.78